Cas no 879049-61-3 (N-(5-chloropyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(5-chloropyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 879049-61-3
• MF: C₁₃H₁₁ClN₂O₄S
• MW: 326.755440950394
• CID: 5438281
• PubChem ID: 6472898
• Update Time: 2023-08-26

N-(5-chloropyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Chloro-2-pyridinyl)-2,3-dihydro-1,4-benzodioxin-6-sulfonamide
• N-(5-chloropyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• HMS3035N23
• MLS001303462
• AKOS000602493
• Z45671575
• N-(5-chloropyridin-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• VU0513120-1
• SMR000606650
• 2,3-Dihydro-benzo[1,4]dioxine-6-sulfonic acid (5-chloro-pyridin-2-yl)-amide
• CHEMBL3559922
• 879049-61-3
• F3202-0120

• Inchi： 1S/C13H11ClN2O4S/c14-9-1-4-13(15-8-9)16-21(17,18)10-2-3-11-12(7-10)20-6-5-19-11/h1-4,7-8H,5-6H2,(H,15,16)
• InChI Key： KEVILPJZXKMQSH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NS(C1C=CC2=C(C=1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 326.0128057g/mol
• Monoisotopic Mass: 326.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.3±55.0 °C(Predicted)
• pka: 6.47±0.20(Predicted)